8-Chloro-6-methyl-1,7-naphthyridine CAS number 1250444-30-4
8-Chloro-6-methyl-1,7-naphthyridine CAS number 1250444-30-4
Topic: 8-Chloro-6-methyl-1,7-naphthyridine (CAS 1250444-30-4) Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers[1]
Strategic Utilization of a Privileged Scaffold in Kinase Inhibitor Design[1]
Executive Summary
8-Chloro-6-methyl-1,7-naphthyridine (CAS 1250444-30-4 ) represents a high-value heterocyclic building block in modern medicinal chemistry.[1] Belonging to the "privileged" class of diazanaphthalenes, this scaffold offers a distinct electronic profile compared to its quinoline and isoquinoline analogues. Its structural utility lies in the orthogonal reactivity of its two primary "handles": the electrophilic chlorine at the C8 position (ideal for SNAr displacements) and the benzylic C6-methyl group (amenable to oxidation or halogenation).[1]
This guide details the synthesis, reactivity, and application of this core, specifically focusing on its role as a precursor for p38 MAP kinase , ATR kinase , and PDE4 inhibitors .
Chemical Profile & Electronic Properties[1]
The 1,7-naphthyridine ring system is highly electron-deficient due to the presence of two nitrogen atoms.[1] This deficiency is most pronounced at the C8 position , making the chloride a highly labile leaving group.
| Property | Specification |
| CAS Number | 1250444-30-4 |
| Molecular Formula | C₉H₇ClN₂ |
| Molecular Weight | 178.62 g/mol |
| Appearance | Off-white to pale yellow solid |
| Solubility | Soluble in DMSO, DCM, Ethyl Acetate; low solubility in water |
| pKa (Calculated) | ~3.5 (Pyridine nitrogen) |
| Key Reactivity | Nucleophilic Aromatic Substitution (C8), Benzylic Oxidation (C6) |
Structural Analysis
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N1 & N7 Nitrogens: The N7 nitrogen acts as an electron sink, activating the C8-position for nucleophilic attack.[1]
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C8-Chloride: The primary site for derivatization.[1] Displacement occurs under milder conditions than comparable quinolines.[1]
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C6-Methyl: Provides a vector for extending the carbon skeleton or increasing solubility via oxidation to a polar handle (aldehyde/acid).[1]
Synthesis & Manufacturing Strategy
The synthesis of 8-chloro-6-methyl-1,7-naphthyridine typically proceeds via the chlorination of its lactam tautomer, 6-methyl-1,7-naphthyridin-8(7H)-one .[1] This route is preferred for its scalability and avoidance of unstable N-oxide intermediates.[1]
Retrosynthetic Pathway (DOT Visualization)
Figure 1: Industrial synthesis logic flow from pyridine precursors to the chlorinated target.[1]
Detailed Protocol: Chlorination of the Lactam
Note: This protocol assumes the availability of the 6-methyl-1,7-naphthyridin-8(7H)-one precursor.[1]
Reagents:
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6-Methyl-1,7-naphthyridin-8(7H)-one (1.0 eq)[1]
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Phosphorus Oxychloride (POCl₃) (5.0–10.0 eq)[1]
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Optional: PCl₅ (0.1 eq) to accelerate reaction.[1]
Step-by-Step Methodology:
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Setup: Charge a dry round-bottom flask with 6-methyl-1,7-naphthyridin-8(7H)-one under an inert atmosphere (N₂ or Ar).
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Addition: Carefully add neat POCl₃. Caution: Exothermic.[1]
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Reaction: Heat the mixture to reflux (approx. 100–105°C) for 4–16 hours. Monitor via TLC or LC-MS for the disappearance of the starting material (M+H = 161) and appearance of the chloride (M+H = 179/181).[1]
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Quench (Critical Step): Cool the reaction to room temperature. Slowly pour the reaction mixture onto crushed ice/water with vigorous stirring. Note: This hydrolyzes excess POCl₃; massive HCl gas evolution will occur.[1]
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Neutralization: Adjust pH to ~8 using saturated NaHCO₃ or NH₄OH solution.
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Extraction: Extract the aqueous layer 3x with Dichloromethane (DCM) or Ethyl Acetate.[1]
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Purification: Dry organics over Na₂SO₄, concentrate, and purify via silica gel chromatography (Gradient: 0-50% EtOAc in Hexanes).
Reactivity & Functionalization
The versatility of CAS 1250444-30-4 lies in its ability to serve as a "hub" for divergent synthesis.[1]
Functionalization Logic Map
Figure 2: Divergent synthesis pathways available from the 8-chloro-6-methyl core.[1]
Key Reaction: Nucleophilic Aromatic Substitution (SNAr)
This is the most common transformation for drug discovery.[1]
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Conditions: The 8-chloro group is displaced by primary or secondary amines.[1]
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Standard Protocol: Amine (1.2 eq), DIPEA (2.0 eq), in n-Butanol or DMSO at 80–120°C.[1]
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Microwave: Highly efficient; often complete in 15–30 mins at 120°C.[1]
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Application: This step installs the "hinge-binding" motif often required for kinase inhibition.[1]
Applications in Drug Discovery
The 1,7-naphthyridine scaffold acts as a bioisostere for quinoline and quinazoline, offering improved solubility and distinct hydrogen-bonding patterns.[1]
Target Classes
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p38 MAP Kinase Inhibitors: The N1/N7 nitrogens can accept hydrogen bonds, mimicking the adenine ring of ATP. Substitution at C8 with an aryl-amine allows the molecule to extend into the hydrophobic pocket of the kinase.[1]
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ATR Kinase Inhibitors: Recent patents suggest 1,7-naphthyridines (often with morpholine at C2 or C8) are effective ATR inhibitors, crucial for targeting DNA damage response in cancer cells.[1]
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PDE4 Inhibitors: Used in inflammation (COPD, psoriasis).[1] The scaffold provides a rigid template to orient substituents for optimal receptor occupancy.[1]
Case Study: Designing a p38 Inhibitor
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Step 1: Start with 8-Chloro-6-methyl-1,7-naphthyridine .[1]
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Step 2: Perform SNAr with a substituted aniline (e.g., 2-fluoro-4-amino-phenol) to install the hydrophobic tail.[1]
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Step 3: Oxidize the C6-methyl to a carboxylic acid.[1]
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Step 4: Amide coupling at C6 to fine-tune solubility and metabolic stability.[1]
Safety & Handling
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Hazards:
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Storage: Store at 2–8°C under inert gas. Moisture sensitive (slow hydrolysis of the C-Cl bond may occur over prolonged exposure to humidity).[1]
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Disposal: Halogenated organic waste.[1]
References
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Synthesis of 1,7-Naphthyridines: ChemicalBook. (2025).[1][2][3] "General procedure for the synthesis of 8-chloro-1,7-naphthyridine."
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Kinase Inhibitor Applications: Google Patents. (2021).[1] "Method for synthesizing 1,7-naphthyridine derivative (WO2021120953A1)."[1]
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ATR Kinase Inhibitors: European Patent Office. (2017).[1] "5-Substituted 2-(morpholin-4-yl)-1,7-naphthyridines (EP3402795B1)."[1]
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Nucleophilic Substitution Dynamics: Deady, L. W., & Werden, D. M. (1986).[4] "Nucleophilic-Substitution Reactions in Benzo[c][1,8]naphthyridines." Australian Journal of Chemistry.[1][4][5] [1]
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Commercial Availability & Properties: BLD Pharm. "8-Chloro-6-methyl-1,7-naphthyridine Product Data."[1]
